Methyl 7-hydroxybenzo[d][1,3]dioxole-5-carboxylate

• IUPAC Name: methyl 7-hydroxy-1,3-benzodioxole-5-carboxylate
• InChI: InChI=1S/C9H8O5/c1-12-9(11)5-2-6(10)8-7(3-5)13-4-14-8/h2-3,10H,4H2,1H3
• InChI Key: ZHGPEDRDUUKPCF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C2C(=C1)OCO2)O
• Molecular Formula: C9H8O5
• Molecular Weight: 196.16 g/mol
• CAS No.: 116119-01-8

Description

Methyl 7-hydroxybenzo[d][1,3]dioxole-5-carboxylate, also known as this compound, is a useful research compound. Its molecular formula is C9H8O5 and its molecular weight is 196.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

Role in Antioxidant and Anticancer Properties

Derivatives of benzo[d][1,3]dioxole structures have been identified for their potential in medical applications, particularly in cancer treatment. A study isolated new benzenoids from the fungus Antrodia cinnamomea, one of which was structurally related to Methyl 7-hydroxybenzo[d][1,3]dioxole-5-carboxylate. These compounds displayed significant cytotoxic effects against various cancer cell lines, highlighting their potential as anticancer agents (Wu et al., 2019).

Applications in Synthetic Chemistry

In the realm of synthetic chemistry, this compound and its derivatives serve as crucial intermediates. For example, a synthetic route was explored for a common intermediate, methyl 2-formylbenzofuran-7-carboxylate, to assemble bioactive benzofurans using an artificial intelligence system. This demonstrated the compound's significance in the synthesis of complex molecular structures (Takabatake et al., 2020).

Synthesis routes and methods I

Procedure details

A mixture comprising 34.4 g of commercially available methyl gallate, 25.8 g of anhydrous potassium carbonate, 400 ml of DMSO and 50.0 g of diiodomethane was stirred at 40° C. for 24 hours in a nitrogen current After the reaction, the liquid mixture was poured into water and made acidic by 2N hydrochloric acid, the mixture was extracted with ethyl acetate, and the extract was washed with water. The solvent was removed from the extract and the residue was subjected to flash column chromatography [466 g of 230-400 mesh silica gel, solvent: n-hexane/acetone (3/1), pressure: 0.4 kg/cm2, 5th to 9th fractions when fractions of 100 ml were collected] to effect purification and obtain 14.8 g of methyl 3-hydroxy-4,5-(methylenedioxy)benzoate (the yield was 40.4%).

Synthesis routes and methods II

Procedure details

A mixture comprising 34 4 g of commercially available methyl gallate, 25.8 g of anhydrous potassium carbonate, 400 ml of DMSO and 50.0 g of diiodomethane was stirred at 40° C. for 24 hours in a nitrogen current. After the reaction, the liquid mixture was poured into water and made acidic by 2N hydrochloric acid, the mixture was extracted with ethyl acetate, and the extract was washed with water. The solvent was removed from the extract and the residue was subjected to flash column chromatography [466 g of 230-400 mesh silica gel, solvent n-hexane/acetone (3/1), pressure: 0.4 kg/cm2, 5th to 9th fractions when fractions of 100 ml were collected] to effect purification and obtain 14.8 g of methyl 3-hydroxy-4,5-(methylenedioxy)benzoate (the yield was 40.4%).